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Compound of Interest

Compound Name: Boc-Ser-OMe

Cat. No.: B558210 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides critical safety and logistical

information for handling N-(tert-Butoxycarbonyl)-L-serine methyl ester (Boc-Ser-OMe), a

common amino acid derivative used in peptide synthesis.[1] Adherence to these guidelines is

essential for protecting personnel and maintaining a safe research environment.

Chemical and Physical Properties
A summary of the key quantitative data for Boc-Ser-OMe is presented below, allowing for a

quick assessment of its physical and chemical characteristics.
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Property Value

Molecular Formula C₉H₁₇NO₅[1]

Molecular Weight 219.23 g/mol [2]

Appearance Colorless to yellow liquid or oil[1]

Density 1.082 g/mL at 25 °C[1]

Flash Point 113 °C (235.4 °F) - closed cup[3]

Refractive Index n20/D 1.452[1]

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone. Slightly soluble in

water.[1]

Storage Temperature
Room Temperature, keep in a dark, dry, and

sealed container.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While some sources indicate that Boc-Ser-OMe is not considered hazardous under OSHA's

Hazard Communication Standard (29 CFR 1910.1200), other data suggests potential hazards.

[4] GHS classifications from some reports include skin irritation, serious eye irritation,

respiratory irritation, and suspected reproductive toxicity.[2] Given this information, a cautious

approach is warranted, and the following personal protective equipment is mandatory.
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[5][6] A face shield

may be necessary for splash

hazards.[7][8]

Protects against potential

splashes of the liquid which

may cause serious eye

irritation.[2][8]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[6][9] A

standard laboratory coat is

required.[5][8]

Prevents skin contact, which

may cause irritation.[2]

Respiratory Protection

A multi-purpose combination

respirator cartridge or a

NIOSH-approved N95 dust

mask should be used,

especially if aerosols may be

generated or ventilation is

inadequate.[3][6]

Protects against inhalation of

vapors or aerosols that may

cause respiratory tract

irritation.[2]

Footwear Closed-toe shoes.[5][8]
Protects feet from potential

spills and dropped objects.

Experimental Protocol: Safe Handling of Boc-Ser-
OMe
The following protocol outlines the step-by-step procedure for the safe handling of Boc-Ser-
OMe in a laboratory setting.

Preparation and Area Designation:

Ensure all necessary PPE is readily available and in good condition.

Work in a well-ventilated area, preferably within a chemical fume hood.

Designate a specific area for handling Boc-Ser-OMe and ensure it is clean and free of

clutter.
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Chemical Handling:

Before use, allow the sealed container of Boc-Ser-OMe to equilibrate to room

temperature.

Carefully open the container, avoiding splashes or generation of aerosols.

Use appropriate, clean, and dry glassware and equipment for transferring and measuring

the liquid.

If dilution is required, add Boc-Ser-OMe to the solvent slowly while stirring.

Post-Handling:

Tightly seal the container of Boc-Ser-OMe after use.

Clean any contaminated surfaces with an appropriate solvent and then wash with soap

and water.

Remove and dispose of contaminated gloves properly.

Wash hands thoroughly with soap and water after completing the work.[9]

Disposal Plan: Waste Management Protocol
Proper disposal of Boc-Ser-OMe and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Do not dispose of Boc-Ser-OMe down the drain or in regular trash.[9]

Collect all waste containing Boc-Ser-OMe, including unused material, reaction residues,

and contaminated consumables (e.g., pipette tips, gloves), in a designated, leak-proof,

and clearly labeled hazardous waste container.[9]

Use separate containers for liquid and solid waste.[9]
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Waste Container Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "N-(tert-

Butoxycarbonyl)-L-serine methyl ester" or "Boc-Ser-OMe".[9]

Indicate the approximate quantity of waste and any solvents present.[9]

Storage and Disposal:

Store the sealed waste container in a designated, well-ventilated, and secure chemical

waste storage area, away from incompatible materials.[9]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup and disposal.[9]

Workflow for Handling Boc-Ser-OMe
The following diagram illustrates the logical workflow for the safe handling and disposal of Boc-
Ser-OMe, from initial receipt to final waste management.
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Receiving and Storage

Handling Protocol

Disposal Plan

Receive Boc-Ser-OMe

Store in a cool, dry, dark place

Don PPE and Prepare Workspace

Handle in Fume Hood

Post-Handling Cleanup

Collect Waste in Labeled Container

Store Waste in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Workflow for Boc-Ser-OMe Handling and Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b558210?utm_src=pdf-body-img
https://www.benchchem.com/product/b558210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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